N-(3-chloro-4-methylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C21H16Cl2N4O3/c1-11-3-6-13(9-16(11)23)24-19(28)15-10-26(2)18-17(15)25-21(30)27(20(18)29)14-7-4-12(22)5-8-14/h3-10H,1-2H3,(H,24,28)(H,25,30)
• InChI Key: FHRNVLPDCHMIIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN(C3=C2NC(=O)N(C3=O)C4=CC=C(C=C4)Cl)C)Cl
• Molecular Formula: C21H16Cl2N4O3
• Molecular Weight: 443.3 g/mol
• CAS No.: 921852-08-6

Description

N-(3-chloro-4-methylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C21H16Cl2N4O3 and its molecular weight is 443.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of tetrahydropyrimidine derivatives, including N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, has been explored for their potential biological activities. These compounds have shown significant inhibition against bacterial and fungal growth, highlighting their potential as antimicrobial agents (Akbari et al., 2008). Additionally, novel benzodifuranyl derivatives derived from similar pyrimidine frameworks have been synthesized and exhibited considerable COX-2 selectivity, analgesic, and anti-inflammatory activities, indicating their therapeutic potential (Abu‐Hashem et al., 2020).

Material Science Applications

In material science, the synthesis of aromatic polyamides and polyimides based on related pyrimidine derivatives has been reported. These materials exhibit remarkable solubility in polar solvents and show high thermal stability, making them suitable for use in high-performance polymers (Yang & Lin, 1994). Such polymers could be utilized in the production of transparent and flexible films, potentially applicable in electronics or as coatings.

Anticonvulsant Applications

The crystal structures of anticonvulsant enaminones, closely related to the specified compound, have been determined, providing insights into their potential medicinal applications. The detailed study of their hydrogen bonding could inform the development of new anticonvulsant medications (Kubicki et al., 2000).

Antimicrobial and Anti-inflammatory Agents

Thienopyrimidine derivatives, structurally similar to the specified compound, have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. These compounds have shown promising activity against fungi, bacteria, and inflammation, suggesting their potential as new therapeutic agents (Tolba et al., 2018).